4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}-N-(2-thienylmethyl)benzenecarboxamide

• IUPAC Name: 4-[[2-oxo-5-(trifluoromethyl)pyridin-1-yl]methyl]-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H15F3N2O2S/c20-19(21,22)15-7-8-17(25)24(12-15)11-13-3-5-14(6-4-13)18(26)23-10-16-2-1-9-27-16/h1-9,12H,10-11H2,(H,23,26)
• InChI Key: ZTOOZUHAZKKNBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CNC(=O)C2=CC=C(C=C2)CN3C=C(C=CC3=O)C(F)(F)F
• Molecular Formula: C19H15F3N2O2S
• Molecular Weight: 392.4 g/mol

Description

4-{[2-oxo-5-(trifluoromethyl)-1(2H)-pyridinyl]methyl}-N-(2-thienylmethyl)benzenecarboxamide is a useful research compound. Its molecular formula is C19H15F3N2O2S and its molecular weight is 392.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis Applications

Research demonstrates the utility of thiophenyl derivatives in heterocyclic synthesis, leading to the production of various compounds with potential biological activity. For example, the study by Mohareb et al. (2004) explores the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters and their reactivity towards different nitrogen nucleophiles, yielding a variety of heterocyclic derivatives. This research highlights the versatility of thiophene-containing compounds in synthesizing new chemical entities, which could be relevant for the development of pharmaceuticals or materials with novel properties (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Advanced Material Applications

Another area of application is in the development of advanced materials with unique properties. Srivastava et al. (2017) discuss the synthesis of pyridyl substituted benzamides that exhibit aggregation-enhanced emission (AEE) and multi-stimuli-responsive properties. These compounds are characterized by their luminescent behavior in both solution and solid state, with potential applications in the fields of organic electronics, sensing, and imaging. The study provides an example of how pyridine-containing compounds can be utilized in creating materials with desirable optical properties (Srivastava, Singh, Kumari, Yadav, Gulino, Speghini, Nagarajan, & Mishra, 2017).

Synthetic Methodology Development

Research also focuses on developing synthetic methodologies for constructing complex molecules. The work by Obydennov et al. (2013) presents a novel two-step synthesis of 4-pyridone-3-carboxamides from cyano-pyrones, demonstrating the potential of pyridine derivatives in synthetic organic chemistry. This method could be applied to the synthesis of compounds with medicinal or material science applications, showcasing the importance of pyridine moieties in facilitating chemical transformations (Obydennov, Sidorova, Usachev, & Sosnovskikh, 2013).